Metal-responsive reversible binding of triplex-forming oligonucleotides with 5-hydroxyuracil nucleobases†
Chemical Communications Pub Date: 2021-02-16 DOI: 10.1039/D1CC00553G
Abstract
Metal-responsive triplex-forming oligonucleotides (TFOs) were synthesised by incorporating 5-hydroxyuracil (UOH) nucleobases as metal recognition sites. Binding of the UOH-containing TFO to the target natural DNA duplexes was reversibly regulated by the addition and removal of GdIII ions under isothermal conditions.
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Journal Name:Chemical Communications
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